2,5-Dimethylphenyl 2,3-dimethoxybenzoate

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 2,3-dimethoxybenzoate
• InChI: InChI=1S/C17H18O4/c1-11-8-9-12(2)15(10-11)21-17(18)13-6-5-7-14(19-3)16(13)20-4/h5-10H,1-4H3
• InChI Key: QHXZUWWCVFEVMM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=C(C(=CC=C2)OC)OC

Description

2,5-Dimethylphenyl 2,3-dimethoxybenzoate is an aromatic ester compound characterized by a benzoate core substituted with methoxy groups at the 2- and 3-positions and a phenyl ester group substituted with methyl groups at the 2- and 5-positions.

Comparison with Similar Compounds

Table 1: Comparative Properties of Substituted Benzoates and Analogs

Compound	Substituent Positions	Solubility (mol·dm⁻³)	Bioactivity (IC₅₀)	Key Properties
Cu(II) 2,3-dimethoxybenzoate	2,3-OCH₃	~10⁻³	N/A	Antiferromagnetic interactions
Cu(II) 2,6-dimethoxybenzoate	2,6-OCH₃	~10⁻²	N/A	Highest solubility
N-(2,5-dimethylphenyl)-carboxamide	2,5-CH₃	N/A	~10 µM	PET inhibition
Methyl 2,5-dimethoxybenzoate	2,5-OCH₃ (ester)	N/A	N/A	Research use, stability at 2–8°C

Functional Group Comparisons

• Ester Group Variations : Replacing the 2,5-dimethylphenyl ester in 2,5-dimethylphenyl 2,3-dimethoxybenzoate with simpler groups (e.g., methyl or isopropyl) alters stability and applications. For instance, methyl benzoate (CAS 93-58-3) is a volatile ester used in fragrances, whereas bulkier esters like isopropyl benzoate (CAS 939-48-0) exhibit enhanced thermal stability .
• Biological Matrix Interactions : Analogous 2,5-dimethoxy-substituted amphetamines require advanced LC-MS/MS methods for detection in biological matrices (LOQs: 1.0–20.0 ng/mL), suggesting that 2,5-dimethylphenyl 2,3-dimethoxybenzoate may similarly necessitate specialized analytical protocols due to its complexity .

Magnetic and Electronic Properties

In Cu(II) dimethoxybenzoates, magnetic susceptibility varies with substituent positions. For example, 2,3-dimethoxybenzoate exhibits antiferromagnetic interactions (µeff: 0.47–1.47 BM), influenced by methoxy group-induced electron delocalization .